(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(1H-1,2,4-triazol-5-yl)methanone

• IUPAC Name: 1H-1,2,4-triazol-5-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C13H14N10O/c24-13(12-17-8-18-20-12)22-3-1-21(2-4-22)10-5-11(16-7-15-10)23-9-14-6-19-23/h5-9H,1-4H2,(H,17,18,20)
• InChI Key: QDEBOYZBQGCKHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)N3C=NC=N3)C(=O)C4=NC=NN4
• Molecular Formula: C13H14N10O
• Molecular Weight: 326.32 g/mol

Description

The compound is a complex organic molecule that contains multiple functional groups, including two 1,2,4-triazole rings, a pyrimidine ring, and a piperazine ring. It is likely to be a part of a larger class of compounds known as 1,2,4-triazole derivatives.

Synthesis Analysis

The synthesis of similar compounds, such as 1,2,4-triazole derivatives, has been reported in the literature. These compounds are typically synthesized through a series of reactions involving the formation of the triazole and pyrimidine rings, followed by the introduction of the piperazine ring.

Molecular Structure Analysis

The molecular structure of this compound can be confirmed by various spectroscopic techniques such as IR, 1H-NMR, and Mass spectroscopy. The presence of characteristic peaks in these spectra can confirm the presence of the various functional groups in the molecule.

Chemical Reactions Analysis

The compound, being a part of the 1,2,4-triazole derivatives, is likely to undergo reactions typical of these compounds. This includes reactions at the triazole ring, the pyrimidine ring, and the piperazine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from similar compounds. For example, the melting point, yield, and IR spectrum of a similar compound have been reported.

Scientific Research Applications

• Spectroelectrochemical Studies : Solution-state in situ spectroelectrochemistry, including EPR and UV/Vis/NIR measurements, was performed on the TTPA ligand. .
• Redox States and Optical Properties : Solid-state electrochemical and in situ spectroelectrochemical methods were applied to Mn(II)/Cu(II) coordination frameworks containing TTPA. These studies elucidated the accessible redox states and optical properties of the frameworks. .

Antiviral Activity

While not extensively studied, some triazole analogues have shown moderate antiviral activity:

• HIV-1 and Influenza A : Certain derivatives exhibited inhibition against HIV-1 (18–62% at 10 μM) and/or influenza A virus (15–50% at 10 μM). .

Apoptosis Induction

A specific derivative of this compound has been investigated for its effects on cancer cells:

• BT-474 Cells : Compound 10ec induced apoptosis in BT-474 breast cancer cells. .

Mechanism of Action

While the exact mechanism of action of this specific compound is not known, similar compounds have shown inhibitory activities against certain cancer cell lines. They are thought to work by inducing apoptosis in these cells.

Future Directions

Given the promising anticancer activities of similar compounds, future research could focus on optimizing the structure of these compounds to develop more selective and potent anticancer molecules. Additionally, further investigation into the mechanism of action of these compounds could provide valuable insights into their therapeutic potential.